Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate

• IUPAC Name: ethyl 3-(1,3-benzoxazol-2-ylamino)propanoate
• InChI: InChI=1S/C12H14N2O3/c1-2-16-11(15)7-8-13-12-14-9-5-3-4-6-10(9)17-12/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key: SCKFBEAFPPPMRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC1=NC2=CC=CC=C2O1
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate, also known as EBAP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EBAP is a benzoxazole derivative that has been synthesized through various methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate is not fully understood, but several studies have suggested that it may act through various pathways. In antitumor activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to induce apoptosis and inhibit cell proliferation by targeting the PI3K/Akt signaling pathway. In anti-inflammatory activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to inhibit the production of pro-inflammatory cytokines by suppressing the NF-κB signaling pathway. In antiviral activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to inhibit the replication of herpes simplex virus type 1 by targeting the viral DNA polymerase.
Biochemical and Physiological Effects:
Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, antitumor, and antiviral activities. In antioxidant activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to scavenge free radicals and protect cells from oxidative damage. In anti-inflammatory activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to suppress the production of pro-inflammatory cytokines and reduce inflammation. In antitumor activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to induce apoptosis and inhibit cell proliferation. In antiviral activity, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to inhibit the replication of herpes simplex virus type 1.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has several advantages for lab experiments, including its easy synthesis, good yields, and diverse applications. However, there are also some limitations to its use, including its limited solubility in water and potential toxicity at high concentrations. Therefore, caution should be exercised when handling Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate in lab experiments.

Future Directions

There are several future directions for the study of Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate, including the development of novel materials with improved properties, the investigation of its mechanism of action in various biological systems, and the exploration of its potential applications in drug discovery and disease treatment. Additionally, further studies are needed to evaluate the safety and toxicity of Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate in vivo and to optimize its synthesis method for large-scale production.
Conclusion:
In conclusion, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate is a benzoxazole derivative that has shown promising results in various scientific research applications, including medicinal chemistry, material science, and analytical chemistry. Its easy synthesis, diverse applications, and potential therapeutic properties make it an attractive compound for further investigation. However, more studies are needed to fully understand its mechanism of action, evaluate its safety and toxicity, and optimize its synthesis method for large-scale production.

Synthesis Methods

Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate can be synthesized through various methods, including the reaction of ethyl 3-aminopropanoate with 2-aminophenol in the presence of acetic anhydride and sulfuric acid. Another method involves the reaction of ethyl 3-bromopropanoate with 2-aminophenol in the presence of potassium carbonate and copper powder. These methods have been reported in several studies and have shown good yields of Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate.

Scientific Research Applications

Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. In material science, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and organic electronics. In analytical chemistry, Ethyl 3-[(1,3-benzoxazol-2-yl)amino]propanoate has been used as a fluorescent probe for the detection of metal ions.